Cas no 926308-36-3 (Cytidine,4'-C-azido-,hydrate(1:1))
926308-36-3 structure
Product Name:Cytidine,4'-C-azido-,hydrate(1:1)
CAS No:926308-36-3
MF:C9H14N6O6
MW:302.244060993195
CID:6968110
PubChem ID:145724506
Update Time:2025-08-13
Cytidine,4'-C-azido-,hydrate(1:1) Chemical and Physical Properties
Names and Identifiers
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- Cytidine,4'-C-azido-,hydrate(1:1)
- 926308-36-3
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- Inchi: 1S/C9H12N6O5.H2O/c10-4-1-2-15(8(19)12-4)7-5(17)6(18)9(3-16,20-7)13-14-11;/h1-2,5-7,16-18H,3H2,(H2,10,12,19);1H2/t5-,6+,7-,9-;/m1./s1
- InChI Key: FJONQGHOBAXGHY-BFFMJPLYSA-N
- SMILES: O1[C@H]([C@@H]([C@@H]([C@]1(CO)N=[N+]=[N-])O)O)N1C(N=C(C=C1)N)=O.O
Computed Properties
- Exact Mass: 302.09748219Da
- Monoisotopic Mass: 302.09748219Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 529
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 144Ų
Cytidine,4'-C-azido-,hydrate(1:1) Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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